Cas no 1806849-86-4 (5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid)

5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid is a versatile pyridine derivative with a unique structural framework, featuring a cyano group, difluoromethyl substituent, and carboxylic acid functionality. Its distinct electronic and steric properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability, while the carboxylic acid moiety allows for further derivatization. This compound exhibits high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular modifications. Its well-defined structure ensures reliability in synthetic pathways, supporting advancements in medicinal chemistry and material science.
5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid structure
1806849-86-4 structure
Product Name:5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
CAS No:1806849-86-4
MF:C9H6F2N2O2
MW:212.152948856354
CID:4878137
Update Time:2025-06-08

5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
    • Inchi: 1S/C9H6F2N2O2/c1-4-5(2-12)3-13-7(8(10)11)6(4)9(14)15/h3,8H,1H3,(H,14,15)
    • InChI Key: PNRRPNUWXYLKLO-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)O)=C(C)C(C#N)=CN=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 300
  • XLogP3: 1.1
  • Topological Polar Surface Area: 74

5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029039840-250mg
5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
1806849-86-4 95%
250mg
$1,019.20 2022-03-31
Alichem
A029039840-500mg
5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
1806849-86-4 95%
500mg
$1,685.00 2022-03-31
Alichem
A029039840-1g
5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
1806849-86-4 95%
1g
$2,808.15 2022-03-31

Additional information on 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

Introduction to 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic Acid (CAS No. 1806849-86-4)

5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid, with the CAS number 1806849-86-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative exhibits a unique structural framework that makes it a valuable intermediate in the development of various therapeutic agents. The compound's molecular structure incorporates several key functional groups, including a cyano group, a difluoromethyl group, and a carboxylic acid moiety, which contribute to its diverse chemical reactivity and potential biological activity.

The< strong>5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid has garnered attention in recent years due to its role in synthesizing novel molecules with potential applications in medicine. The cyano group at the 5-position of the pyridine ring introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. Meanwhile, the difluoromethyl group at the 2-position enhances lipophilicity and metabolic stability, making it an attractive feature for drug design. The carboxylic acid functionality at the 3-position provides a site for further derivatization, allowing for the creation of more complex pharmacophores.

In the realm of pharmaceutical research, this compound has been explored as a building block for various drug candidates. Its structural features make it particularly suitable for designing molecules that interact with biological receptors or enzymes. For instance, the presence of both electron-withdrawing and lipophilic groups can optimize binding affinity and pharmacokinetic properties. Recent studies have highlighted its utility in developing inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

One of the most compelling aspects of 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid is its versatility in synthetic chemistry. The compound can undergo a variety of reactions, including nucleophilic substitution, condensation reactions, and coupling processes, enabling chemists to construct diverse molecular architectures. These synthetic pathways have been leveraged to create derivatives with enhanced biological activity or improved pharmacological profiles. For example, modifications at the difluoromethyl group have been shown to modulate receptor binding affinities significantly.

The< strong>CAS No. 1806849-86-4 identifier ensures precise identification and traceability of this compound in both laboratory settings and industrial applications. This standardized nomenclature is crucial for ensuring consistency in research documentation, regulatory submissions, and commercial distribution. The compound's detailed chemical properties, such as melting point, solubility, and stability under various conditions, are well-documented and facilitate its integration into synthetic protocols.

Recent advancements in computational chemistry have further enhanced the understanding of 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid's reactivity and potential applications. Molecular modeling studies have provided insights into how different substituents influence its interactions with biological targets. These insights have guided experimental efforts toward optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. Additionally, virtual screening techniques have been employed to identify new therapeutic opportunities by predicting binding affinities to a wide range of biological targets.

The pharmaceutical industry has shown considerable interest in this compound due to its potential as an intermediate in drug development. Several companies have invested in research programs aimed at harnessing its structural features for creating novel therapeutics. These efforts have led to promising candidates entering clinical trials for various indications. The success of these programs underscores the importance of compounds like 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid in advancing modern medicine.

Beyond pharmaceutical applications, this compound has found utility in other areas of chemical research. Its unique structure serves as a model for studying electronic effects and steric influences on molecular behavior. Researchers investigating pyridine derivatives often use it as a reference point when designing new molecules with tailored properties. This has fostered a deeper understanding of how different functional groups contribute to overall molecular activity.

The synthesis of 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have been employed to construct its complex framework efficiently. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also showcase cutting-edge approaches that are increasingly prevalent in industrial-scale production.

In conclusion, 5-Cyano-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid (CAS No.< strong>1806849-86-4) represents a cornerstone in contemporary pharmaceutical chemistry. Its unique structural attributes make it an invaluable intermediate for developing innovative therapeutic agents targeting various diseases. The ongoing research into this compound continues to uncover new possibilities for drug design and synthetic innovation, reinforcing its significance in both academic and industrial settings.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.